6-methoxy-2-methyl-3-[(4-methyl-1-piperidinyl)methyl]-4-quinolinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of quinolinol derivatives involves a series of chemical reactions starting from readily available materials. For instance, Xiao-kai et al. (2013) described a synthesis method involving tert-butyl 4-((tosyloxy)methyl)piperidine-1-carboxylate and methyl vanillate as starting materials, obtaining the target compound through steps including deprotection, methylation, nitration, reduction, and Niementowski cyclization, achieving an overall yield of 56% (Xiao-kai, 2013).
Molecular Structure Analysis
Quinolinol derivatives exhibit complex molecular structures that can be elucidated through spectral characterization techniques such as FTIR, NMR, and UV spectroscopy. Sarkar et al. (2021) conducted a study on quinazolinone derivatives, utilizing density functional theory (DFT) calculations to analyze vibrational properties, charge distribution, and the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) (Sarkar et al., 2021).
Chemical Reactions and Properties
Quinolinol compounds can undergo various chemical reactions, including nucleophilic substitutions and cycloadditions. Dyablo et al. (2015) reported the synthesis of quinoline derivatives involving reactions with dimethylamine solution in alcohol, leading to aminodehalogenation and the nucleophilic substitution of methoxy groups (Dyablo et al., 2015).
Physical Properties Analysis
The physical properties of quinolinol derivatives, such as solubility, melting point, and stability, can be significantly influenced by their molecular structure. Hirano et al. (2004) discussed the strong fluorescence of 6-methoxy-4-quinolone derivatives in a wide pH range, highlighting their stability against light and heat, making them useful for biomedical analysis (Hirano et al., 2004).
properties
IUPAC Name |
6-methoxy-2-methyl-3-[(4-methylpiperidin-1-yl)methyl]-1H-quinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O2/c1-12-6-8-20(9-7-12)11-16-13(2)19-17-5-4-14(22-3)10-15(17)18(16)21/h4-5,10,12H,6-9,11H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXKMEAVFDWIZDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CC2=C(NC3=C(C2=O)C=C(C=C3)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.